Cas no 896287-16-4 (ethyl 4-(2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamido)benzoate
• CAS No: 896287-16-4
• MF: C₂₄H₂₂N₄O₄S
• MW: 462.520884037018
• CID: 6472256
• Update Time: 2025-05-19

ethyl 4-(2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamido)benzoate
• ethyl 4-[[2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C24H22N4O4S/c1-3-32-24(30)17-4-8-18(9-5-17)25-22(29)15-33-23-13-12-21-26-20(14-28(21)27-23)16-6-10-19(31-2)11-7-16/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key： OYXDEVQPQGXABR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN3C=C(C4=CC=C(OC)C=C4)N=C3C=C2)=O)C=C1

Additional information on ethyl 4-(2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamido)benzoate

Ethyl 4-(2-{2-(4-Methoxyphenyl)Imidazo[1,2-b]Pyridazin-6-ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Ethyl 4-(2-{2-(4-Methoxyphenyl)Imidazo[1,2-b]Pyridazin-6-ylsulfanyl}Acetamido)Benzoate, identified by the CAS number 896287-16-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes an imidazo[1,2-b]pyridazine ring system, a methoxyphenyl group, and a benzoate ester moiety. The presence of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery and material science.

The imidazo[1,2-b]pyridazine ring system is a key structural feature of this compound. This heterocyclic ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive molecules. The 4-methoxyphenyl group attached to the imidazo[1,2-b]pyridazine ring adds electron-donating properties, which can influence the compound's reactivity and solubility. Additionally, the benzoate ester moiety contributes to the molecule's overall polarity and can enhance its compatibility with biological systems.

Recent studies have highlighted the potential of Ethyl 4-(2-{2-(4-Methoxyphenyl)Imidazo[1,2-b]Pyridazin-6-ylsulfanyl}Acetamido)Benzoate in drug design. Researchers have explored its ability to act as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The sulfanyl group in the molecule has been shown to play a critical role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels during the synthesis process. Moreover, the application of green chemistry principles has made the production of this compound more environmentally friendly.

Ethyl 4-(2-{2-(4-Methoxyphenyl)Imidazo[1,2-b]Pyridazin-6-ylsulfanyl}Acetamido)Benzoate has also found applications in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Ongoing research is focused on optimizing its performance in these applications by modifying its structure to enhance conductivity and stability.

The CAS number 896287-16-4 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can easily reference and retrieve information about its properties and applications from global repositories like PubChem and ChemSpider.

In conclusion, Ethyl 4-(2-{2-(4-Methoxyphenyl)Imidazo[1,2-b]Pyridazin-6-ylsulfanyl}Acetamido)Benzoate is a multifaceted compound with diverse applications across various scientific domains. Its complex structure provides ample opportunities for further research and development, particularly in drug discovery and material science.